Cas no 925672-89-5 (4-Bromo-2-cyanobenzeneacetonitrile)

4-Bromo-2-cyanobenzeneacetonitrile structure

925672-89-5 structure

Product Name:4-Bromo-2-cyanobenzeneacetonitrile

CAS No:925672-89-5

MF:C₉H₅BrN₂

MW:221.053400754929

MDL:MFCD09999218

CID:797003

PubChem ID:52987741

Update Time:2025-04-19

4-Bromo-2-cyanobenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-cyanobenzeneacetonitrile
- 5-bromo-2-(cyanomethyl)benzonitrile
- Benzeneacetonitrile, 4-bromo-2-cyano-
- FT-0702266
- SY067214
- J-514635
- MFCD09999218
- 925672-89-5
- FS-2790
- DTXSID30680950
- CS-0186953
- AKOS015835560
- DS-0379
- SCHEMBL17157309
- DA-39946
- MDL： MFCD09999218
- Inchi： 1S/C9H5BrN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
- InChI Key： JFJQZQISHKWUQJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC#N)=C(C#N)C=1

Computed Properties

Exact Mass: 219.96400
Monoisotopic Mass: 219.964
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6A^2
XLogP3: 2

Experimental Properties

Color/Form: No data avaiable
Density: 1.6±0.1 g/cm3
Melting Point: No data available
Boiling Point: 334.6±27.0 °C at 760 mmHg
Flash Point: 156.1±23.7 °C
Refractive Index: 1.607
PSA: 47.58000
LogP: 2.38686
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Bromo-2-cyanobenzeneacetonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

4-Bromo-2-cyanobenzeneacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-2-cyanobenzeneacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	076270-1g	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95%	1g	￡132.00	2022-03-01
Fluorochem	076270-5g	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95%	5g	￡393.00	2022-03-01
Fluorochem	076270-10g	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95%	10g	￡654.00	2022-03-01
TRC	B683273-25mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5		25mg	$ 64.00	2023-04-18
TRC	B683273-50mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5		50mg	$ 87.00	2023-04-18
TRC	B683273-100mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5		100mg	$ 133.00	2023-04-18
TRC	B683273-250mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5		250mg	$ 224.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845324-250mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95%	250mg	￥461.70	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HW791-250mg	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95+%	250mg	617CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HW791-5g	4-Bromo-2-cyanobenzeneacetonitrile	925672-89-5	95+%	5g	4939CNY	2021-05-08

4-Bromo-2-cyanobenzeneacetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:925672-89-5)4-Bromo-2-cyanobenzeneacetonitrile

Order Number:A860046

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:21

Price ($):364.0/623.0

Email:sales@amadischem.com

Product Official Link

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